3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C21H23N3O4/c1-3-5-13-27-18-8-6-7-16(14-18)21(25)22-20-19(23-28-24-20)15-9-11-17(12-10-15)26-4-2/h6-12,14H,3-5,13H2,1-2H3,(H,22,24,25)
• InChI Key: CGDRQHQRZMUZDB-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=NON=C2C3=CC=C(C=C3)OCC

Description

3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in medical research. This compound has been found to exhibit promising biochemical and physiological effects that make it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is not fully understood. However, it has been suggested that the compound inhibits the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation. Additionally, it has been found to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress-related disorders. Furthermore, it has been shown to induce apoptosis in cancer cells, which can help to prevent the growth and spread of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide in lab experiments is its ability to inhibit the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This makes it a valuable tool for studying these biological processes. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which make it a valuable tool for studying various inflammatory diseases and oxidative stress-related disorders.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its potential toxicity. It has been found to be toxic to some cell types at high concentrations, which can limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide. One of the main directions is the development of more specific and potent analogs of this compound. This can help to improve its efficacy and reduce its potential toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more studies are needed to investigate the potential side effects of this compound and to determine its safety profile.

Synthesis Methods

The synthesis of 3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide involves the reaction of 4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-amine with butanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide has been found to have various scientific research applications. One of the most significant applications is in the study of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer treatment. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which make it a valuable tool for studying various inflammatory diseases and oxidative stress-related disorders.